N-(2,5-dimethylphenyl)-1-(4-fluorophenyl)-N-propan-2-yltriazole-4-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-1-(4-fluorophenyl)-N-propan-2-yltriazole-4-carboxamide
• InChI: InChI=1S/C20H21FN4O/c1-13(2)25(19-11-14(3)5-6-15(19)4)20(26)18-12-24(23-22-18)17-9-7-16(21)8-10-17/h5-13H,1-4H3
• InChI Key: CWPLHXVCOQGXEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N(C(C)C)C(=O)C2=CN(N=N2)C3=CC=C(C=C3)F
• Molecular Formula: C20H21FN4O
• Molecular Weight: 352.4 g/mol

Description

N-(2,5-dimethylphenyl)-1-(4-fluorophenyl)-N-propan-2-yltriazole-4-carboxamide, commonly known as DPC-681, is a chemical compound that has gained popularity in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of DPC-681 is not fully understood, but it is believed to act on various cellular pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. DPC-681 has been shown to inhibit the activity of these pathways, leading to apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects
DPC-681 has been found to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of cellular signaling pathways. DPC-681 has also been found to have neuroprotective effects and may have potential applications in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPC-681 in lab experiments is its high purity and good yield through the optimized synthesis method. DPC-681 has also shown promising results in various scientific research fields, making it a versatile compound for research. However, one limitation of using DPC-681 is its limited solubility in water, which may affect its bioavailability and efficacy in some experiments.

Future Directions

There are several future directions for research involving DPC-681. One potential application is in cancer research, where DPC-681 may have potential as a therapeutic agent for various types of cancer. Another potential application is in neuroscience, where DPC-681 may have potential as a neuroprotective agent for neurodegenerative diseases. Further research is also needed to fully understand the mechanism of action of DPC-681 and its potential applications in various scientific research fields.

Synthesis Methods

DPC-681 can be synthesized through a multistep process involving the reaction of 2,5-dimethylphenylhydrazine with 4-fluorobenzaldehyde, followed by the addition of propan-2-ylamine and triethylamine. The resulting product is then treated with triazole-4-carboxylic acid to yield DPC-681. This synthesis method has been optimized to produce high yields of DPC-681 with good purity.

Scientific Research Applications

DPC-681 has shown promising results in various scientific research fields, including cancer research, neuroscience, and infectious diseases. In cancer research, DPC-681 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neuroscience, DPC-681 has been found to have neuroprotective effects and may have potential applications in treating neurodegenerative diseases. In infectious diseases, DPC-681 has been shown to have antimicrobial activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).